Cas no 7322-31-8 ((2R,3S,4S,5S,6R)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol)

• Product Name: (2R,3S,4S,5S,6R)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol
• CAS No: 7322-31-8
• Molecular Formula: C₆H₁₂O₆
• Molecular Weight: 180.15588
• CID: 1759651
• PubChem ID: 439680

(2R,3S,4S,5S,6R)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol Properties

Names and Identifiers

• β-D-mannopyranose
• beta-D-Mannopyranose
• beta-Mannose
• (2R,3S,4S,5S,6R)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol
• adenosine 5/'-diphosphomannose, disodium salt
• CHEBI:80962
• GUP
• .beta.-D-Mannopyranose
• (2R,3S,4S,5S,6R)-6-(Hydroxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetraol
• beta-1,4-Mannan
• EN300-105842
• DTXSID501015877
• CHEBI:27857
• 102208-02-6
• 100919-15-1
• WQZGKKKJIJFFOK-RWOPYEJCSA-N
• CHEBI:59573
• 116874-33-0
• beta-D-Mannose
• .BETA.-D-MANNOSE
• (1->2)-beta-D-mannopyranan
• [2)-beta-D-Manp-(1->]n
• Q27103775
• Hemoglobin randwick
• CHEBI:28563
• WURCS=2.0/1,1,0/(a1122h-1b_1-5)/1/
• (1->4)-beta-D-mannan
• SCHEMBL396651
• DTXCID101474031
• CUO87O37MT
• beta-D-mannose; D-mannose; mannose
• 7322-31-8
• (1->2)-beta-D-mannan
• C02209
• Epitope ID:137485
• UNII-CUO87O37MT
• NS00126422
• beta-aD-aMannopyranose

• InChIKey： WQZGKKKJIJFFOK-RWOPYEJCSA-N
• Inchi： InChI=1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3-,4+,5+,6-/m1/s1
• SMILES： OC[C@H]1O[C@@H](O)[C@@H](O)[C@@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 180.06336
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 180.06338810g/mol
• Heavy Atom Count: 12
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.6
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 110.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hexoses